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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Acetoxy-Tamoxifen is a synthetic, non-steroidal antiestrogen that is widely used in research

to induce gene modifications in a temporally controlled manner in animals expressing Cre

recombinase fused to a modified estrogen receptor (Cre-ER). The intraperitoneal (IP) injection

of 4-Acetoxy Tamoxifen, which is metabolized to the active form 4-hydroxytamoxifen (4-OHT),

allows for systemic delivery and subsequent activation of Cre-ER recombinase, leading to the

excision of loxP-flanked DNA sequences. This application note provides a detailed protocol for

the preparation and intraperitoneal administration of 4-Acetoxy Tamoxifen in mouse models.

Signaling Pathway of 4-OHT-Induced Cre-ER
Recombination
The mechanism of action for 4-OHT induced site-specific recombination is a well-established

tool in molecular biology. The fusion protein Cre-ER, consisting of Cre recombinase and a

mutated ligand-binding domain of the estrogen receptor, remains inactive in the cytoplasm,

complexed with heat shock proteins (Hsp). Upon binding of 4-OHT, the Cre-ER protein

undergoes a conformational change, dissociates from the Hsp complex, and translocates into

the nucleus. Inside the nucleus, Cre recombinase recognizes specific 34-bp loxP sites in the

genomic DNA and mediates a site-specific recombination event, leading to the excision or

inversion of the intervening DNA sequence.
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Prepare 4-Acetoxy Tamoxifen Solution

Warm Solution to 37°C

Restrain Mouse

Locate and Sanitize Injection Site

Insert Needle into Peritoneal Cavity

Aspirate to Check Needle Placement

Inject Solution Slowly

Withdraw Needle and Monitor Mouse
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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